Cas no 2096339-03-4 (2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde)
2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester
- 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
- 2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
- AMTB198
- OR303467
- 2-(benzyloxy)-5-(tetramethyl-1,3,2-dioxabor
- 2096339-03-4
- AS-2406
- 2-phenylmethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- MFCD16294499
- F76300
- AKOS016339821
- CS-0177827
- 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde
-
- MDL: MFCD16294499
- Inchi: 1S/C20H23BO4/c1-19(2)20(3,4)25-21(24-19)17-10-11-18(16(12-17)13-22)23-14-15-8-6-5-7-9-15/h5-13H,14H2,1-4H3
- InChI Key: WCYUTUPOLUMDFG-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=C(C=O)C=2)OCC2C=CC=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 338.169
- Monoisotopic Mass: 338.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8
2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B316133-50mg |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde |
2096339-03-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B316133-100mg |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde |
2096339-03-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B316133-500mg |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde |
2096339-03-4 | 500mg |
$ 95.00 | 2022-06-07 | ||
| AK Scientific | AMTB198-250mg |
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester |
2096339-03-4 | 95% | 250mg |
$39 | 2025-02-18 | |
| AK Scientific | AMTB198-1g |
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester |
2096339-03-4 | 95% | 1g |
$101 | 2025-02-18 | |
| AK Scientific | AMTB198-5g |
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester |
2096339-03-4 | 95% | 5g |
$394 | 2025-02-18 | |
| Apollo Scientific | OR303467-500mg |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde |
2096339-03-4 | 500mg |
£80.00 | 2023-09-02 | ||
| Apollo Scientific | OR303467-1g |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde |
2096339-03-4 | 1g |
£95.00 | 2023-09-02 | ||
| Apollo Scientific | OR303467-5g |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde |
2096339-03-4 | 5g |
£286.00 | 2023-09-02 | ||
| abcr | AB264344-1 g |
4-Benzyloxy-3-formylbenzeneboronic acid pinacol ester; . |
2096339-03-4 | 1g |
€148.70 | 2023-04-27 |
2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde
Introduction to 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde (CAS No. 2096339-03-4)
2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde (CAS No. 2096339-03-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzaldehyde moiety, a benzyloxy group, and a boronic acid derivative. These functional groups endow the molecule with a wide range of chemical reactivity and potential applications in various scientific and industrial domains.
The benzyloxy group in the compound is a common protecting group used in organic synthesis to prevent unwanted reactions at the hydroxyl (-OH) position. This group can be readily introduced and removed under mild conditions, making it an attractive choice for synthetic chemists. The boronic acid derivative (specifically the 1,3,2-dioxaborolane ring) is a key feature that allows for efficient coupling reactions via Suzuki-Miyaura cross-coupling, a widely used method in the synthesis of complex organic molecules and pharmaceuticals.
Recent advancements in the field of medicinal chemistry have highlighted the importance of 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The benzaldehyde moiety is known to play a crucial role in modulating biological activities by interacting with specific protein targets.
In the context of drug discovery and development, 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde serves as an important intermediate for the synthesis of more complex molecules. Its use in Suzuki-Miyaura cross-coupling reactions allows for the introduction of various functional groups and substituents, thereby expanding the chemical space available for exploration. This flexibility is particularly valuable in the optimization of lead compounds to enhance their pharmacological properties.
Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis and industrial applications. Researchers have reported successful syntheses of 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde using both classical and modern synthetic methods. These methods include transition-metal-catalyzed reactions and organocatalytic approaches, which offer high yields and selectivity.
The potential applications of 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde extend beyond medicinal chemistry. In materials science, this compound can be used as a building block for the synthesis of functional polymers and materials with unique optical and electronic properties. The presence of the boronic acid derivative allows for facile post-polymerization modifications through click chemistry reactions.
In summary, 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde (CAS No. 2096339-03-4) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and chemical reactivity make it an invaluable tool for researchers working on synthetic organic chemistry and medicinal chemistry projects. As research continues to advance in these areas, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.
2096339-03-4 (2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)